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Compound of Interest

Compound Name: Woodward's reagent K

Cat. No.: B146948

Access to Core Scientific Document Unavailable

An in-depth technical guide on the seminal work of R.B. Woodward on N-ethyl-5-
phenylisoxazolium-3'-sulfonate, famously known as Woodward's Reagent K, cannot be fully
generated at this time. Despite extensive searches for the original 1961 publication in the
Journal of the American Chemical Society (J. Am. Chem. Soc. 1961, 83, 1010-1012), access to
the full text of this foundational paper could not be obtained. The publicly available information
is limited to the initial page and subsequent citations, which lack the detailed experimental
procedures and quantitative data required for a comprehensive technical analysis.

N-ethyl-5-phenylisoxazolium-3'-sulfonate is a significant reagent in the field of organic
chemistry, particularly renowned for its application in peptide synthesis. The original paper by
Woodward and his colleagues, R.A. Olofson and H. Mayer, is a critical reference for
understanding the reagent's preparation and its mechanism of action in forming peptide bonds.

A thorough technical guide, as requested, would necessitate a detailed examination of the
original experimental data to construct accurate tables and diagrams. This would include
specifics on reaction yields, spectroscopic data, and the precise conditions for the synthesis of
the reagent and its use in peptide coupling. The logical and experimental workflows, essential
for creating the mandated Graphviz diagrams, are contained within the experimental section of
the full publication.

Without access to this primary source, any attempt to generate the requested in-depth guide,
including detailed experimental protocols, quantitative data tables, and accurate pathway
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diagrams, would be based on incomplete information and could not meet the standards of a
scientific whitepaper for researchers and drug development professionals.

We will continue to seek access to this pivotal publication and will proceed with the generation
of the in-depth technical guide as soon as the complete source material becomes available.

 To cite this document: BenchChem. [original Woodward paper on N-ethyl-5-
phenylisoxazolium-3'-sulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146948#original-woodward-paper-on-n-ethyl-5-
phenylisoxazolium-3-sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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